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Compound of Interest

Compound Name: Biacetyl monoxime

Cat. No.: B036818 Get Quote

An in-depth technical guide on Biacetyl Monoxime (CAS No. 57-71-6) for researchers,

scientists, and drug development professionals.

Chemical Identity and Synonyms
Biacetyl monoxime is a well-characterized organic compound with the CAS Registry Number

57-71-6.[1][2] It is crucial for researchers to be aware of its various synonyms to ensure

comprehensive literature searches and accurate identification of the compound.

Synonym Abbreviation

Diacetyl monoxime DAM

2,3-Butanedione monoxime BDM

Isonitrosoethyl methyl ketone

(2E)-3-oxobutan-2-one oxime

2-Oximino-3-butanone

3-Oxo-2-butanone oxime

Physicochemical Properties
A thorough understanding of the physicochemical properties of biacetyl monoxime is

essential for its proper handling, storage, and application in experimental settings.
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Property Value Reference

Molecular Formula C₄H₇NO₂ [1][2][3]

Molecular Weight 101.10 g/mol [1][2][3]

Appearance
White to pale yellow crystalline

powder
[3]

Melting Point 75-78 °C [3][4]

Boiling Point 185-186 °C [3]

Solubility

Soluble in water, ethanol,

DMSO, and

dimethylformamide.

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

Keep container tightly closed.

[1]

Synthesis Workflow
The synthesis of biacetyl monoxime can be achieved through the oximation of butanone. The

following diagram illustrates a general workflow based on described synthesis methods.
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Synthesis of Biacetyl Monoxime

Reactants Catalyst

Reaction

Product

Butanone

Micro-tube Reactor

Alkyl Nitrite (e.g., Ethyl Nitrite) Acid Catalyst
(e.g., HCl, H3PO4)

Biacetyl Monoxime

Oximation Reaction

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of biacetyl monoxime.

Experimental Protocols
Colorimetric Determination of Urea
Biacetyl monoxime is widely used for the quantitative determination of urea in biological

samples. The following protocol is a standard method for this application.

Principle: In an acidic and heated environment, biacetyl monoxime reacts with urea to form a

colored diazine product. The intensity of the color, which is proportional to the urea

concentration, is measured spectrophotometrically.

Reagents:

Color Reagent:
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Dissolve 2g of diacetyl monoxime and 0.1g of thiosemicarbazide in 100 mL of distilled

water.

Acid Reagent:

Slowly add 200 mL of concentrated sulfuric acid and 1.5 mL of 85% phosphoric acid to

600 mL of distilled water. Cool and dilute to 1 L with distilled water.

Urea Standard Stock Solution (1 mg/mL):

Dissolve 100 mg of urea in 100 mL of distilled water.

Working Standard Solutions:

Prepare a series of dilutions from the stock solution (e.g., 10, 20, 40, 60, 80, 100 µg/mL).

Procedure:

Sample Preparation: Deproteinate biological samples (e.g., serum, urine) using a suitable

method, such as trichloroacetic acid precipitation.

Reaction Setup:

Pipette 1.0 mL of the deproteinated sample, standards, or blank (distilled water) into

labeled test tubes.

Add 1.0 mL of the Color Reagent to each tube.

Add 5.0 mL of the Acid Reagent to each tube and mix well.

Incubation:

Incubate the tubes in a boiling water bath for 20 minutes.

Cooling:

Cool the tubes to room temperature.

Measurement:
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Measure the absorbance of the solutions at 520 nm using a spectrophotometer.

Calculation:

Construct a standard curve by plotting the absorbance of the standards against their

concentrations.

Determine the concentration of urea in the sample by interpolating its absorbance on the

standard curve.

Myosin ATPase Inhibition Assay (Representative
Protocol)
Biacetyl monoxime is a well-known inhibitor of myosin ATPase. This protocol provides a

general framework for assessing its inhibitory activity.

Principle: The ATPase activity of myosin is determined by measuring the amount of inorganic

phosphate (Pi) released from ATP hydrolysis. The inhibitory effect of biacetyl monoxime is

quantified by comparing the ATPase activity in the presence and absence of the compound.

Reagents:

Myosin Solution: Purified myosin (e.g., from skeletal or cardiac muscle) in a suitable buffer

(e.g., 50 mM Tris-HCl, pH 7.5, 0.5 M KCl).

ATP Solution: 100 mM ATP in water, pH 7.0.

Assay Buffer: 50 mM Tris-HCl, pH 7.5, 5 mM MgCl₂, 1 mM DTT.

Biacetyl Monoxime Stock Solution: Prepare a concentrated stock solution (e.g., 500 mM) in

the assay buffer.

Malachite Green Reagent: For the colorimetric detection of inorganic phosphate.

Procedure:

Reaction Setup:
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In a microplate, prepare reaction mixtures containing the assay buffer, myosin solution,

and varying concentrations of biacetyl monoxime (e.g., 0-50 mM). Include a control with

no inhibitor.

Pre-incubation:

Pre-incubate the mixtures at the desired temperature (e.g., 25°C or 37°C) for 5-10

minutes.

Initiation of Reaction:

Initiate the ATPase reaction by adding the ATP solution to a final concentration of 1-5 mM.

Incubation:

Incubate the reaction for a fixed period (e.g., 10-30 minutes), ensuring the reaction is in

the linear range.

Termination of Reaction and Phosphate Detection:

Stop the reaction by adding the Malachite Green Reagent.

Allow color to develop according to the reagent manufacturer's instructions.

Measurement:

Measure the absorbance at the appropriate wavelength (e.g., 620-650 nm).

Calculation:

Calculate the percentage of inhibition for each concentration of biacetyl monoxime
relative to the control.

Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of

the inhibitor concentration.

Use in Cardiomyocyte Cell Culture
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Biacetyl monoxime is often used in cardiomyocyte research to reversibly inhibit contraction,

which can improve cell viability during isolation and culture.

Application: To prevent contraction-induced cell death and maintain the structural integrity of

isolated adult cardiomyocytes.

Protocol Outline:

Isolation: During the enzymatic digestion and isolation of cardiomyocytes, include 10-20 mM

biacetyl monoxime in the perfusion and digestion buffers.

Plating and Culture:

Plate the isolated cardiomyocytes in culture dishes pre-coated with laminin or another

suitable extracellular matrix protein.

Use a culture medium (e.g., MEM) supplemented with serum, antibiotics, and 5-10 mM

biacetyl monoxime.

Experimental Use:

For experiments requiring contracting cells, biacetyl monoxime can be washed out from

the culture medium. The effects are generally reversible.

It is important to note that biacetyl monoxime can have off-target effects, and appropriate

controls should be included in all experiments.

Mechanism of Action and Signaling Pathways
The primary mechanism of action of biacetyl monoxime is the inhibition of myosin ATPase.[5]

This inhibition is thought to occur through its interaction with the myosin head, preventing the

conformational changes necessary for the power stroke of muscle contraction.
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Mechanism of Myosin ATPase Inhibition by Biacetyl Monoxime
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Caption: The inhibitory effect of biacetyl monoxime on the myosin-actin cross-bridge cycle.

Safety and Handling
Hazard Statements:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.
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Precautionary Measures:

Wear protective gloves, protective clothing, and eye/face protection.[6][7][8]

Use only outdoors or in a well-ventilated area.

Avoid breathing dust/fume/gas/mist/vapors/spray.[1][6]

Wash skin thoroughly after handling.[1][6]

In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[1][6]

If swallowed, call a poison center or doctor if you feel unwell.[6]

Store in a well-ventilated place. Keep container tightly closed.[1][6]

This technical guide provides a comprehensive overview of biacetyl monoxime for research

applications. Researchers should always consult the relevant safety data sheets and published

literature before using this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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